Cas no 1803840-61-0 (3-Amino-5-fluorophenylhydrazine)

• Product Name: 3-Amino-5-fluorophenylhydrazine
• CAS No: 1803840-61-0
• MF: C₆H₈FN₃
• MW: 141.146224021912
• CID: 4934205
• Update Time: 2025-05-20

3-Amino-5-fluorophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-fluorophenylhydrazine

• Inchi： 1S/C6H8FN3/c7-4-1-5(8)3-6(2-4)10-9/h1-3,10H,8-9H2
• InChI Key： OTDYUEVNYFKHIU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)NN)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• XLogP3: 0.6
• Topological Polar Surface Area: 64.099

Additional information on 3-Amino-5-fluorophenylhydrazine

3-Amino-5-fluorophenylhydrazine: A Promising Compound in Pharmaceutical Research

3-Amino-5-fluorophenylhydrazine (CAS No. 1803840-61-0) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound, characterized by its amino and fluoro substituents, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of 3-Amino-5-fluorophenylhydrazine consists of a phenyl ring with an amino group at the 3-position and a fluorine atom at the 5-position. The presence of these functional groups imparts specific properties to the molecule, such as enhanced solubility and reactivity. These characteristics are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles, which are essential for its therapeutic efficacy.

Recent studies have highlighted the potential of 3-Amino-5-fluorophenylhydrazine in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-Amino-5-fluorophenylhydrazine effectively suppressed the activity of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its anticancer properties, 3-Amino-5-fluorophenylhydrazine has also shown promise in the treatment of neurological disorders. Preclinical studies have indicated that this compound can modulate neurotransmitter systems and reduce neuroinflammation, making it a potential candidate for the management of conditions such as Alzheimer's disease and Parkinson's disease. A recent publication in Neuropharmacology reported that 3-Amino-5-fluorophenylhydrazine exhibited neuroprotective effects by inhibiting microglial activation and reducing oxidative stress in neuronal cells.

The versatility of 3-Amino-5-fluorophenylhydrazine extends beyond its direct therapeutic applications. It serves as an important intermediate in the synthesis of other bioactive compounds. For example, it can be used as a building block for the preparation of novel antiviral agents and antimicrobial compounds. The ability to introduce functional groups at specific positions on the phenyl ring allows for the fine-tuning of molecular properties, which is crucial for optimizing drug candidates.

In terms of safety and toxicity, preliminary studies have indicated that 3-Amino-5-fluorophenylhydrazine exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its safety profile and potential side effects. Clinical trials are currently underway to evaluate the efficacy and safety of this compound in human subjects.

The synthesis of 3-Amino-5-fluorophenylhydrazine involves several well-established chemical reactions. One common method involves the reaction of 3-amino-5-fluorobenzonitrile with hydrazine hydrate under mild conditions. This process yields high-purity product with good yield, making it suitable for large-scale production. Advances in synthetic chemistry have also led to the development of more efficient and environmentally friendly methods for synthesizing this compound.

In conclusion, 3-Amino-5-fluorophenylhydrazine (CAS No. 1803840-61-0) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for drug development in areas such as cancer therapy, neurological disorders, and antimicrobial agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future innovations in medicine.